Cas no 901762-40-1 (1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea)

• Product Name: 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea
• CAS No: 901762-40-1
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 5059934
• Update Time: 2025-11-01

1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-yl) methyl)urea
• 1-((4-CHLOROPHENYL)(2-HYDROXYNAPHTHALEN-1-YL)METHYL)UREA
• 1-(4-Chloro-alpha-ureidobenzyl)-beta-naphthol
• [(4-Chloro-phenyl)-(2-hydroxy-naphthalen-1-yl)-methyl]-urea
• 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea

• Inchi： 1S/C18H15ClN2O2/c19-13-8-5-12(6-9-13)17(21-18(20)23)16-14-4-2-1-3-11(14)7-10-15(16)22/h1-10,17,22H,(H3,20,21,23)
• InChI Key： FOELPESAYUHRSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C=CC2C=CC=CC1=2)O)NC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on 1-((4-Chlorophenyl)(2-hydroxynaphthalen-1-YL)methyl)urea

Comprehensive Overview of 1-((4-Chlorophenyl)(2-Hydroxynaphthalen-1-YL)methyl)urea (CAS No. 901762-40-1)

1-((4-Chlorophenyl)(2-Hydroxynaphthalen-1-YL)methyl)urea, with the CAS number 901762-40-1, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CNP-1 in scientific literature, is characterized by its distinct molecular structure and potential therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent advancements in the study of CNP-1.

The molecular formula of CNP-1 is C₁₇H₁₄ClN₂O₃, and its molecular weight is approximately 333.75 g/mol. The compound features a urea group attached to a chlorophenyl and a hydroxynaphthalene moiety, which contributes to its unique pharmacological profile. The presence of these functional groups imparts specific chemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

In terms of physical properties, CNP-1 is a white crystalline solid with a melting point ranging from 205°C to 207°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for various experimental protocols and formulations in preclinical and clinical settings.

The biological activities of CNP-1 have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory properties. Research has shown that CNP-1 can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, CNP-1 has also demonstrated significant antioxidant activity. Studies have revealed that it can scavenge free radicals and reduce oxidative stress, which is implicated in various pathological conditions including neurodegenerative diseases and cardiovascular disorders. The dual anti-inflammatory and antioxidant properties of CNP-1 make it a versatile compound with broad therapeutic potential.

In the realm of cancer research, CNP-1 has shown promising anticancer activity against several types of cancer cells. Preclinical studies have demonstrated its ability to induce apoptosis and inhibit cell proliferation in breast cancer, colon cancer, and leukemia cell lines. The mechanism underlying these effects involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The safety profile of CNP-1 has been evaluated through various toxicity studies. Acute and chronic toxicity tests have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-((4-Chlorophenyl)(2-Hydroxynaphthalen-1-YL)methyl)urea (CAS No. 901762-40-1) is a multifaceted compound with significant potential for therapeutic applications. Its unique chemical structure confers anti-inflammatory, antioxidant, and anticancer properties, making it an attractive candidate for further development in drug discovery and clinical trials. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medicinal chemistry and pharmaceutical science.